Cas no 1505-60-8 (7-methyl-1-benzothiophene-3-carboxylic acid)

• Product Name: 7-methyl-1-benzothiophene-3-carboxylic acid
• CAS No: 1505-60-8
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• CID: 5760022
• PubChem ID: 83818151
• Update Time: 2025-06-15

7-methyl-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid, 7-methyl-
• EN300-1116222
• 7-methyl-1-benzothiophene-3-carboxylicacid
• 7-methylbenzo[b]thiophene-3-carboxylic acid
• 7-methyl-1-benzothiophene-3-carboxylic acid
• 1505-60-8

• Inchi： 1S/C10H8O2S/c1-6-3-2-4-7-8(10(11)12)5-13-9(6)7/h2-5H,1H3,(H,11,12)
• InChI Key： AMQYCTXRQHFOHJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 192.025
• Monoisotopic Mass: 192.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Melting Point: 176-177 °C
• Boiling Point: 386.1±22.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-methyl-1-benzothiophene-3-carboxylic acid

7-methyl-1-benzothiophene-3-carboxylic acid (CAS No. 1505-60-8): A Key Intermediate in Modern Pharmaceutical Synthesis

7-methyl-1-benzothiophene-3-carboxylic acid, identified by the chemical compound code CAS No. 1505-60-8, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, belonging to the benzothiophene family, has garnered considerable attention due to its versatile applications in drug development and material science. The molecular structure of 7-methyl-1-benzothiophene-3-carboxylic acid features a benzothiophene core substituted with a methyl group at the 7-position and a carboxylic acid functional group at the 3-position, making it a valuable building block for synthesizing complex organic molecules.

The utility of 7-methyl-1-benzothiophene-3-carboxylic acid in pharmaceutical research is multifaceted. Its unique structural framework allows for modifications that can enhance the biological activity of various drug candidates. Recent studies have highlighted its role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants, where the benzothiophene moiety contributes to improved binding affinity and selectivity. The presence of the carboxylic acid group also facilitates further derivatization, enabling the creation of ester or amide derivatives that exhibit enhanced pharmacokinetic properties.

In addition to its pharmaceutical applications, 7-methyl-1-benzothiophene-3-carboxylic acid has shown promise in materials science, particularly in the development of organic semiconductors and liquid crystal displays (LCDs). The conjugated system of the benzothiophene ring enhances electron delocalization, making it an ideal candidate for applications requiring efficient charge transport. Researchers have been exploring its potential in creating novel organic photovoltaic materials, where its structural rigidity and thermal stability contribute to improved device performance.

The synthesis of 7-methyl-1-benzothiophene-3-carboxylic acid typically involves multi-step organic reactions, often starting from readily available precursors such as thiophene derivatives. Advanced catalytic methods have been developed to improve yield and reduce environmental impact. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient functionalization of the benzothiophene core, while biocatalytic approaches offer sustainable alternatives to traditional synthetic pathways. These innovations align with global efforts to promote green chemistry and reduce the ecological footprint of pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of 7-methyl-1-benzothiophene-3-carboxylic acid's reactivity and potential applications. Molecular modeling studies have identified key interaction sites with biological targets, providing insights into how structural modifications can optimize drug efficacy. These computational tools are particularly valuable in virtual screening processes, where vast libraries of compounds can be evaluated for their binding potential before experimental synthesis. This approach accelerates drug discovery by focusing resources on the most promising candidates.

The role of 7-methyl-1-benzothiophene-3-carboxylic acid in medicinal chemistry is further underscored by its incorporation into several clinical trial candidates. Its structural motifs are found in lead compounds that demonstrate potent activity against various diseases, including cancer and neurodegenerative disorders. The carboxylic acid group serves as a versatile handle for prodrug formulations, improving solubility and bioavailability while maintaining therapeutic efficacy. Such findings highlight the compound's significance as a pharmacological scaffold.

In conclusion, 7-methyl-1-benzothiophene-3-carboxylic acid (CAS No. 1505-60-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it indispensable for developing innovative therapeutics and advanced materials. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of scientific exploration, driving progress across multiple disciplines.